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Compound of Interest

Compound Name: Phenobarbital-D5 (D-label on ring)

Cat. No.: B1591610 Get Quote

Technical Guide: Phenobarbital-D5 (Phenyl-D5)
Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on the isotopically labeled compound,

Phenobarbital-D5, where the deuterium atoms are located on the phenyl ring. This internal

standard is crucial for quantitative analysis in various applications, including clinical toxicology,

forensic analysis, and urine drug testing, often utilized in conjunction with Gas

Chromatography/Mass Spectrometry (GC/MS) or Liquid Chromatography/Mass Spectrometry

(LC/MS) methodologies.

Physicochemical Data
The key quantitative identifiers for Phenobarbital-D5 (ring-labeled) are summarized in the table

below.

Identifier Value

CAS Number 72793-46-5[1][2][3]

Molecular Formula C₁₂D₅H₇N₂O₃[1][3]

Molecular Weight 237.27 g/mol [1][2][3][4]
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Molecular Structure
The structural formula of Phenobarbital-D5 (ring-labeled) is depicted in the following diagram,

highlighting the positions of the five deuterium atoms on the phenyl group.

Key

NH C=O NH C=O

C

C=O

CH₂CH₃

C₆D₅

D = Deuterium

Click to download full resolution via product page

Caption: Molecular structure of Phenobarbital-D5 (ring-labeled).

Experimental Protocols
While specific experimental protocols can vary significantly based on the analytical

instrumentation and matrix (e.g., blood, urine, plasma), a general workflow for the use of

Phenobarbital-D5 as an internal standard in a quantitative LC/MS analysis is outlined below.
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Caption: General workflow for sample analysis using an internal standard.
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Methodology Detail:

Sample Preparation: The biological matrix is first treated to remove interfering substances.

This may involve protein precipitation with a solvent like acetonitrile, or a more rigorous solid-

phase extraction (SPE) for cleaner samples.

Internal Standard Spiking: A known concentration of Phenobarbital-D5 in a suitable solvent

(e.g., methanol) is added to all samples, calibrators, and quality controls.

Extraction & Concentration: The sample is vortexed to ensure thorough mixing and then

centrifuged to pellet precipitated proteins or other solids. The resulting supernatant is

transferred to a clean vial for analysis. Depending on the required sensitivity, this extract may

be evaporated and reconstituted in a smaller volume of mobile phase.

LC/MS Analysis: The prepared sample is injected into the LC/MS system. The analyte

(Phenobarbital) and the internal standard (Phenobarbital-D5) are chromatographically

separated, typically on a C18 column. Detection is achieved using a mass spectrometer

operating in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and

sensitivity.

Data Analysis: The peak areas of the analyte and the internal standard are measured. A

calibration curve is generated by plotting the ratio of the analyte peak area to the internal

standard peak area against the concentration of the calibrators. The concentration of the

unknown samples is then determined from this curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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